Cas no 5258-51-5 (Thiophene, tetrahydro-2,2,5-trimethyl-)

• Product Name: Thiophene, tetrahydro-2,2,5-trimethyl-
• CAS No: 5258-51-5
• MF: C₇H₁₄S
• MW: 130.251060962677
• CID: 359291
• PubChem ID: 6428512
• Update Time: 2025-04-19

Thiophene, tetrahydro-2,2,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene, tetrahydro-2,2,5-trimethyl-
• 2,2,5-trimethylthiolane
• SCHEMBL576852
• DHIFJEDHXBEYEE-UHFFFAOYSA-N
• 2,2,5-trimethyl-thiacyclopentane
• 5258-51-5
• DTXSID20423833

• Inchi： 1S/C7H14S/c1-6-4-5-7(2,3)8-6/h6H,4-5H2,1-3H3
• InChI Key： DHIFJEDHXBEYEE-UHFFFAOYSA-N
• SMILES： S1C(C)CCC1(C)C

Computed Properties

• Exact Mass: 130.08172
• Monoisotopic Mass: 130.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes